Cas no 1903978-98-2 (3-Oxetaneacetic acid, 3-cyclohexyl-)

• Product Name: 3-Oxetaneacetic acid, 3-cyclohexyl-
• CAS No: 1903978-98-2
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5254315
• Update Time: 2025-06-14

3-Oxetaneacetic acid, 3-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetaneacetic acid, 3-cyclohexyl-

• Inchi： 1S/C11H18O3/c12-10(13)6-11(7-14-8-11)9-4-2-1-3-5-9/h9H,1-8H2,(H,12,13)
• InChI Key： VKUPBAHTWPKHKC-UHFFFAOYSA-N
• SMILES： O1CC(C2CCCCC2)(CC(O)=O)C1

Additional information on 3-Oxetaneacetic acid, 3-cyclohexyl-

Recent Advances in the Application of 3-Oxetaneacetic acid, 3-cyclohexyl- (CAS: 1903978-98-2) in Chemical Biology and Pharmaceutical Research

The compound 3-Oxetaneacetic acid, 3-cyclohexyl- (CAS: 1903978-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This oxetane derivative, characterized by a cyclohexyl substituent, has been explored for its role in drug design, particularly as a bioisostere for carbonyl groups and other functional moieties. Recent studies have highlighted its utility in improving the pharmacokinetic properties of drug candidates, including enhanced metabolic stability and solubility.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3-Oxetaneacetic acid, 3-cyclohexyl- as a key intermediate in the synthesis of novel protease inhibitors. The study revealed that the incorporation of this oxetane derivative into the inhibitor scaffold significantly improved binding affinity and selectivity towards the target enzyme, while reducing off-target effects. These findings underscore the potential of 1903978-98-2 in the development of next-generation therapeutics for diseases such as cancer and viral infections.

Another notable application of 3-Oxetaneacetic acid, 3-cyclohexyl- has been in the field of prodrug design. A recent publication in ACS Chemical Biology detailed the use of this compound as a pro-moiety for masking carboxylic acid functionalities in drug molecules. The researchers reported that the oxetane ring's stability under physiological conditions, combined with its controlled release properties, makes it an ideal candidate for prodrug strategies aimed at improving oral bioavailability and reducing gastrointestinal irritation.

Beyond its pharmaceutical applications, 1903978-98-2 has also found use in chemical biology as a versatile building block for the synthesis of molecular probes. A study in Nature Chemical Biology described the development of activity-based probes incorporating this oxetane derivative, enabling the selective labeling and profiling of enzyme activities in complex biological systems. This approach has opened new avenues for target identification and validation in drug discovery pipelines.

The synthetic accessibility of 3-Oxetaneacetic acid, 3-cyclohexyl- has been another focus of recent research. Advances in catalytic methods, particularly in asymmetric synthesis, have been reported in several high-impact journals. These methodological improvements have not only increased the efficiency of producing this valuable building block but have also expanded the scope of its derivatives that can be accessed for structure-activity relationship studies.

Looking forward, the unique properties of 1903978-98-2 position it as a promising candidate for addressing several challenges in modern drug development, including the need for compounds with improved membrane permeability and reduced susceptibility to metabolic degradation. Ongoing research is exploring its application in targeted drug delivery systems and as a component of bifunctional molecules in PROTAC technology. As the understanding of its physicochemical and biological properties deepens, 3-Oxetaneacetic acid, 3-cyclohexyl- is expected to play an increasingly important role in the design of innovative therapeutic agents.